Phellodonic acid
Phellodonic acid
Brand Name:
Vulcanchem
CAS No.:
152613-17-7
VCID:
VC0119013
InChI:
InChI=1S/C23H32O6/c1-5-6-7-8-9-10-15(24)28-18-16-14(11-21(18,3)20(26)27)12-23-19(29-23)17(25)13(2)22(16,23)4/h14,16,18-19H,2,5-12H2,1,3-4H3,(H,26,27)
SMILES:
CCCCCCCC(=O)OC1C2C(CC1(C)C(=O)O)CC34C2(C(=C)C(=O)C3O4)C
Molecular Formula:
C23H32O6
Molecular Weight:
404.5 g/mol
Phellodonic acid
CAS No.: 152613-17-7
Main Products
VCID: VC0119013
Molecular Formula: C23H32O6
Molecular Weight: 404.5 g/mol
| CAS No. | 152613-17-7 |
|---|---|
| Product Name | Phellodonic acid |
| Molecular Formula | C23H32O6 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | 5,8-dimethyl-9-methylidene-6-octanoyloxy-10-oxo-12-oxatetracyclo[6.4.0.01,11.03,7]dodecane-5-carboxylic acid |
| Standard InChI | InChI=1S/C23H32O6/c1-5-6-7-8-9-10-15(24)28-18-16-14(11-21(18,3)20(26)27)12-23-19(29-23)17(25)13(2)22(16,23)4/h14,16,18-19H,2,5-12H2,1,3-4H3,(H,26,27) |
| Standard InChIKey | SGMJRSNRTRKWNM-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC1C2C(CC1(C)C(=O)O)CC34C2(C(=C)C(=O)C3O4)C |
| Canonical SMILES | CCCCCCCC(=O)OC1C2C(CC1(C)C(=O)O)CC34C2(C(=C)C(=O)C3O4)C |
| Synonyms | Phellodonic acid |
| PubChem Compound | 197633 |
| Last Modified | Nov 11 2021 |
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